BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,3-
Diphenylacetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diphenylacetone

Cat. No.: B089425

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1,3-diphenylacetone (also known as
dibenzyl ketone), a versatile organic compound with significant applications in synthesis,
materials science, and pharmaceuticals.

Chemical Identity and Properties

1,3-Diphenylacetone is an organic compound featuring two benzyl groups attached to a
central carbonyl group.[1] Its structure results in an electrophilic central carbonyl carbon and
slightly nucleophilic adjacent carbons, making it a valuable reagent in various chemical
reactions.[1]

CAS Number: 102-04-5[2][3][4][5]
Synonyms: Dibenzyl ketone, 1,3-Diphenyl-2-propanone[1][2]

Table 1: Physicochemical Properties of 1,3-Diphenylacetone
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Property

Value

Source(s)

Molecular Formula

C1s5H140

[2]4](6]

Molecular Weight 210.27 - 210.28 g/mol [1][2][4]116]
White to light yellow solid,

Appearance ) o (11121171
crystalline mass, or liquid melt

Melting Point 30 - 36 °C (86 - 96.8 °F) [L][2116]1[7]

Boiling Point 330 °C (626 °F) [L][21[6]17118]
Almost insoluble in water;

N soluble in alcohol and oils;

Solubility ] ] [71[8]
slightly soluble in propylene
glycol.

Density 1.040 - 1.069 g/cm3 [1][8]

Flash Point > 110 °C (> 230 °F) [8][9]

N Stable under normal
Stability [71[9]

temperatures and pressures.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,3-
diphenylacetone.

Table 2: Spectroscopic Data Identifiers for 1,3-Diphenylacetone

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemimpex.com/products/21958
https://www.alzchem.com/en/13-diphenylacetone/
https://www.biosynth.com/p/FD07366/102-04-5-13-diphenylacetone
https://en.wikipedia.org/wiki/Dibenzyl_ketone
https://www.chemimpex.com/products/21958
https://www.alzchem.com/en/13-diphenylacetone/
https://www.biosynth.com/p/FD07366/102-04-5-13-diphenylacetone
https://en.wikipedia.org/wiki/Dibenzyl_ketone
https://www.chemimpex.com/products/21958
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0665274.htm
https://en.wikipedia.org/wiki/Dibenzyl_ketone
https://www.chemimpex.com/products/21958
https://www.biosynth.com/p/FD07366/102-04-5-13-diphenylacetone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0665274.htm
https://en.wikipedia.org/wiki/Dibenzyl_ketone
https://www.chemimpex.com/products/21958
https://www.biosynth.com/p/FD07366/102-04-5-13-diphenylacetone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0665274.htm
https://www.fishersci.com/store/msds?partNumber=AC117170250&productDescription=1%2C3-DIPHENYLACETONE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0665274.htm
https://www.fishersci.com/store/msds?partNumber=AC117170250&productDescription=1%2C3-DIPHENYLACETONE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Dibenzyl_ketone
https://www.fishersci.com/store/msds?partNumber=AC117170250&productDescription=1%2C3-DIPHENYLACETONE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117170250&productDescription=1%2C3-DIPHENYLACETONE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/17100.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0665274.htm
https://pim-resources.coleparmer.com/sds/17100.pdf
https://www.benchchem.com/product/b089425?utm_src=pdf-body
https://www.benchchem.com/product/b089425?utm_src=pdf-body
https://www.benchchem.com/product/b089425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data Identifier/Reference

Available from chemical suppliers and

1H NMR Spectrum databases,[10]

Available from chemical suppliers and

13C NMR Spectrum databases.[10]

Infrared (IR) Spectrum Conforms to structure.[3][10][11]
Mass Spectrum (MS) Available in online databases.[10][12]
Beilstein Registry Number 974767

EC Number 203-000-0

PubChem Substance 1D 7593 / 24893606

Synthesis and Experimental Protocols

Several methods exist for the synthesis of 1,3-diphenylacetone. Below are detailed protocols
for common laboratory-scale preparations.

This traditional method involves the pyrolysis of phenylacetic acid or its salts.[13]

o Experimental Protocol:

[¢]

Phenylacetic acid is reacted with acetic anhydride and anhydrous potassium acetate.
o The mixture is refluxed for two hours at 140-150 °C.[1]

o During reflux, the mixture is slowly distilled to remove the acetic acid byproduct. Carbon
dioxide is evolved during this step.[1]

o The resulting liquid, containing dibenzyl ketone, is carefully heated. Heating above 200-
205 °C should be avoided to prevent resinification and a decrease in yield.[1]

o Further purification can be achieved through distillation or chromatography.
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This modern approach offers a convenient and high-purity route to symmetrical 1,3-
diphenylacetone derivatives.[13]

o Experimental Protocol:

o Add toluene and sodium hydride (NaH, 60 wt% in mineral oil) to a reactor under a nitrogen
atmosphere.[13]

o Set the recirculating bath to 25 °C.

o Slowly add ethyl phenylacetate dropwise while stirring. Caution: Maintain a high nitrogen
purge to dilute the hydrogen gas generated.[13]

o An initial exotherm to 40-45 °C may be observed during the addition.[13]

o The reaction proceeds through a Claisen condensation to form a [3-keto ester, which is
then hydrolyzed and decarboxylated to yield 1,3-diphenylacetone.

This method utilizes the oxidation of the corresponding alcohol.
o Experimental Protocol:
o Dissolve racemic 1,3-diphenyl-1-propanol in acetone.[14]

o Add Jones reagent dropwise until the orange color persists, indicating the completion of
the oxidation.[14]

o Stir the reaction for 30 minutes.[14]

o Quench the reaction by adding 2-propanol.[14]

o Decant the solvent from the precipitated solids. Wash the solids with ethyl acetate.
o Combine the organic fractions, wash with water, dry, and concentrate.

o Purify the crude product by filtering through a plug of silica gel.[14]

Chemical Reactions and Applications
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1,3-Diphenylacetone is a key building block in organic synthesis.

e Aldol Condensation: It is frequently used in an aldol condensation reaction with benzil in the
presence of a base to create tetraphenylcyclopentadienone, a precursor for polycyclic
aromatic compounds used in materials science.[1][5]

o Pharmaceutical and Fine Chemical Intermediate: It serves as an intermediate in the
synthesis of pharmaceuticals, including analgesics and anti-inflammatory agents.[2][4]

e Fragrance Industry: It is used as a trace ingredient in floral perfume compositions and fruit
flavorings to act as a modifier and impart a softer odor.[5][7]

The following diagram illustrates the role of 1,3-diphenylacetone as a key reactant in the
synthesis of tetraphenylcyclopentadienone.
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1,3-Diphenylacetone

Benzil

Aldol Condensation Tetraphenylcyclopentadienone

Base (e.g., KOH) Catalyst

Solvent (e.g., Ethanol) Medium
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Start: Select Synthesis Route
(e.g., from Phenylacetate)

1. Reaction Setup
- Add reagents (Toluene, NaH)
- Inert Atmosphere (N2)

'

2. Substrate Addition
- Add Ethyl Phenylacetate dropwise
- Monitor Temperature

3. Reaction

- Claisen Condensation
- Hydrolysis & Decarboxylation

4. Workup & Extraction
- Quench Reaction
- Separate Organic Layer

5. Purification

- Column Chromatography or
- Distillation

6. Analysis
- NMR, IR, GC-MS
- Purity Check

Final Product:
Pure 1,3-Diphenylacetone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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